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An In-depth Examination of the Mycotoxin (+/-)-Terreic Acid, its Biological Mechanisms, and

Methodologies for its Study.

Abstract
(+/-)-Terreic acid, a mycotoxin produced by the fungus Aspergillus terreus, has garnered

significant interest within the scientific community due to its diverse biological activities. This

technical guide provides a comprehensive overview of (+/-)-Terreic acid, detailing its chemical

properties, toxicological profile, and mechanisms of action. A key focus is placed on its role as

an inhibitor of Bruton's tyrosine kinase (BTK) and the bacterial enzyme UDP-N-

acetylglucosamine 1-carboxyvinyltransferase (MurA). This document is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals, offering

structured data, detailed experimental protocols, and visual representations of key biological

pathways to facilitate further investigation into this multifaceted mycotoxin.

Introduction
(+/-)-Terreic acid is a quinone epoxide mycotoxin first isolated from the fungus Aspergillus

terreus.[1][2] As a secondary metabolite, it is not essential for the primary growth of the fungus

but is thought to confer a competitive advantage in its natural environment.[3] The biosynthesis
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of terreic acid originates from 6-methylsalicylic acid (6-MSA) through a series of enzymatic

reactions, including decarboxylation and oxidation.[4][5][6] Its unique chemical structure,

featuring a reactive epoxide ring, is central to its biological activity.[7][8] This guide will delve

into the known toxicological effects of (+/-)-Terreic acid and its specific molecular interactions

that are of interest in both toxicology and pharmacology.

Chemical and Physical Properties
(+/-)-Terreic acid is a small organic molecule with the chemical formula C₇H₆O₄ and a

molecular weight of 154.12 g/mol .[2][9] A summary of its key chemical and physical properties

is provided in the table below.

Property Value Reference(s)

Molecular Formula C₇H₆O₄ [2][9]

Molecular Weight 154.12 g/mol [2][9]

Appearance Pale yellow crystalline solid [1]

Melting Point 127-127.5 °C [1]

Solubility

Soluble in DMSO, ethanol,

methanol. Slightly soluble in

water.

[9][10]

CAS Number 121-40-4 [1][10]

Toxicology and Cytotoxicity
(+/-)-Terreic acid exhibits a range of toxicological effects, from acute toxicity in animal models

to cytotoxic effects against various cell lines.

Acute Toxicity
In vivo studies have established the acute toxicity of terreic acid. The median lethal dose

(LD50) in mice has been determined to be 75 mg/kg for both intraperitoneal (i.p.) and

intravenous (i.v.) routes of administration.[1][9]
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Parameter Species
Route of
Administration

Value Reference(s)

LD50 Mouse
Intraperitoneal

(i.p.)
75 mg/kg [1][9]

LD50 Mouse Intravenous (i.v.) 75 mg/kg [1][9]

Cytotoxicity against Cancer Cell Lines
Terreic acid has demonstrated cytotoxic effects against various human cancer cell lines. Early

studies observed morphological degeneration in HeLa (human cervical carcinoma) cells at

concentrations greater than 6.25 µg/mL.[1] While extensive quantitative data across a wide

range of cell lines is still emerging in publicly accessible literature, the existing evidence

suggests a potential for antiproliferative activity that warrants further investigation.

Cell Line Cancer Type
Cytotoxicity
Metric

Value Reference(s)

HeLa
Cervical

Carcinoma

Morphological

Change
> 6.25 µg/mL [1]

Mechanism of Action
The biological activities of (+/-)-Terreic acid are attributed to its ability to interact with and

inhibit specific cellular targets. Two of the most well-characterized mechanisms are the

inhibition of Bruton's tyrosine kinase (BTK) and the bacterial enzyme MurA.

Inhibition of Bruton's Tyrosine Kinase (BTK)
Bruton's tyrosine kinase is a non-receptor tyrosine kinase that plays a critical role in the

signaling pathways of various immune cells, including B cells and mast cells.[11] It is a key

mediator of B-cell receptor (BCR) and Fc receptor signaling, which are essential for immune

responses.[2][10] Terreic acid has been identified as a selective inhibitor of BTK.[10]

Quantitative Inhibition Data:
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Target Condition IC50 Value Reference(s)

Bruton's Tyrosine

Kinase (BTK)
Basal 10 µM [10]

Bruton's Tyrosine

Kinase (BTK)
Activated 3 µM [10]

BTK Signaling Pathway:

The following diagram illustrates the central role of BTK in B-cell receptor signaling and the

point of inhibition by (+/-)-Terreic acid.
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Figure 1. Simplified BTK signaling pathway and inhibition by Terric acid.
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Covalent Inhibition of MurA
Terreic acid has been shown to be a covalent inhibitor of UDP-N-acetylglucosamine 1-

carboxyvinyltransferase (MurA), an essential enzyme in bacterial cell wall biosynthesis.[7][8]

This inhibition occurs through the covalent modification of a cysteine residue (Cys115) in the

active site of the enzyme.[7][8]

Kinetic Data for MurA Inhibition:

The potency of this irreversible inhibition is described by the second-order rate constant, kinact.

Parameter Enzyme Source Value Reference(s)

kinact E. cloacae MurA 130 M⁻¹s⁻¹ [12]

Workflow for Determining Covalent Inhibition:

The following diagram outlines a general workflow for characterizing the covalent inhibition of

an enzyme like MurA by (+/-)-Terreic acid.
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Figure 2. Workflow for determining covalent enzyme inhibition kinetics.
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Experimental Protocols
This section provides detailed methodologies for key experiments cited in this guide.

In Vitro BTK Kinase Assay
This protocol is a general guideline for determining the in vitro inhibitory activity of (+/-)-Terreic
acid against BTK.

Materials:

Recombinant human BTK enzyme

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

ATP

Peptide substrate for BTK (e.g., poly(Glu, Tyr) 4:1)

(+/-)-Terreic acid stock solution (in DMSO)

ADP-Glo™ Kinase Assay Kit (Promega) or similar ADP detection system

384-well plates

Plate reader capable of luminescence detection

Procedure:

Prepare serial dilutions of (+/-)-Terreic acid in kinase buffer.

In a 384-well plate, add the diluted (+/-)-Terreic acid or DMSO (vehicle control).

Add the BTK enzyme to each well and incubate for a predetermined time (e.g., 15-30

minutes) at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).
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Terminate the reaction and measure the amount of ADP produced using the ADP-Glo™

Kinase Assay Kit according to the manufacturer's instructions.

Calculate the percent inhibition for each concentration of (+/-)-Terreic acid relative to the

DMSO control.

Determine the IC50 value by plotting the percent inhibition against the logarithm of the

inhibitor concentration and fitting the data to a dose-response curve.

MurA Enzyme Inhibition Assay (Malachite Green Assay)
This protocol describes a colorimetric assay to measure the inhibition of MurA by (+/-)-Terreic
acid by quantifying the release of inorganic phosphate.

Materials:

Purified MurA enzyme

Assay buffer (e.g., 50 mM HEPES pH 7.5)

UDP-N-acetylglucosamine (UNAG)

Phosphoenolpyruvate (PEP)

(+/-)-Terreic acid stock solution (in DMSO)

Malachite green reagent

96-well plates

Spectrophotometer

Procedure:

Prepare serial dilutions of (+/-)-Terreic acid in the assay buffer.

In a 96-well plate, add the MurA enzyme, UNAG, and the diluted (+/-)-Terreic acid or DMSO

(vehicle control).
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Pre-incubate the mixture for a defined period.

Initiate the reaction by adding PEP.

Incubate at 37°C for a specific time.

Stop the reaction by adding the malachite green reagent.

Measure the absorbance at a wavelength of approximately 620-650 nm.

Generate a standard curve using known concentrations of inorganic phosphate.

Calculate the amount of phosphate produced in each reaction and determine the percent

inhibition.

Calculate the IC50 value as described for the BTK assay.

Cell Viability/Cytotoxicity Assay (MTT Assay)
This protocol provides a general method for assessing the cytotoxic effects of (+/-)-Terreic acid
on cultured cancer cells.

Materials:

Human cancer cell line of interest (e.g., HeLa)

Complete cell culture medium

(+/-)-Terreic acid stock solution (in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well cell culture plates

Microplate reader

Procedure:
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Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Treat the cells with various concentrations of (+/-)-Terreic acid (and a vehicle control) and

incubate for a specified period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

Measure the absorbance at a wavelength of approximately 570 nm.

Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Determine the IC50 value, which is the concentration of the compound that causes a 50%

reduction in cell viability.

Conclusion
(+/-)-Terreic acid is a mycotoxin with significant and diverse biological activities. Its ability to

inhibit key enzymes such as Bruton's tyrosine kinase and the bacterial enzyme MurA makes it

a subject of considerable interest for both toxicological assessment and as a potential lead

compound for drug development. This technical guide has provided a consolidated resource of

its chemical properties, toxicological data, and mechanisms of action, supplemented with

detailed experimental protocols and visual diagrams of relevant pathways. It is anticipated that

this information will serve as a valuable foundation for future research into the multifaceted

nature of (+/-)-Terreic acid. Further studies are warranted to expand the quantitative

toxicological database, particularly concerning its cytotoxicity against a broader panel of cancer

cell lines, and to further elucidate its complex interactions within biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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